Cas no 7270-50-0 (1,5-Heptadiene,6-methyl-)

• Product Name: 1,5-Heptadiene,6-methyl-
• CAS No: 7270-50-0
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 568573
• PubChem ID: 138971
• Update Time: 2025-04-19

1,5-Heptadiene,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Heptadiene,6-methyl-
• 6-METHYL-1,5-HEPTADIENE
• 6-methylhepta-1,5-diene
• 1,5-Heptadiene,6-methyl
• 5-heptadiene
• 6-Methyl-hepta-1,5-dien
• 6-methyl-hepta-1,5-diene
• isobutylenebutene
• SODIUM BO-PROPOXIDE
• KUFDSEQTHICIIF-UHFFFAOYSA-N
• DTXSID30223003
• 7270-50-0
• AKOS006275104
• FT-0636410

• Inchi： 1S/C8H14/c1-4-5-6-7-8(2)3/h4,7H,1,5-6H2,2-3H3
• InChI Key： KUFDSEQTHICIIF-UHFFFAOYSA-N
• SMILES： C(/C=C(\C)/C)CC=C

Computed Properties

• Exact Mass: 110.11000
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.739
• Boiling Point: 116.5°C at 760 mmHg
• Flash Point: 11.7°C
• Refractive Index: 1.432
• PSA: 0.00000
• LogP: 2.91880